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Compound of Interest

Compound Name: Fenretinide

Cat. No.: B1684555 Get Quote

For researchers, scientists, and drug development professionals, ensuring a safe laboratory

environment is paramount. This guide provides essential safety and logistical information for

the handling and disposal of Fenretinide, a synthetic retinoid. Adherence to these procedures

is critical to mitigate risks and ensure the integrity of your research.

Personal Protective Equipment (PPE)
When handling Fenretinide, a comprehensive approach to personal protection is necessary to

prevent exposure. The following table summarizes the required PPE.
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PPE Category Item Specifications & Use

Eye and Face Protection
Safety Glasses with Side

Shields

Must be worn at all times in the

laboratory to protect against

splashes.[1]

Chemical Goggles

Recommended when there is

a significant risk of splashing.

[1]

Face Shield

To be used in conjunction with

goggles when handling large

quantities or during procedures

with a high risk of splashing.[2]

Hand Protection Chemical-Resistant Gloves

Wear appropriate,

impermeable chemical-

resistant gloves.[3] Always

inspect gloves for degradation

or punctures before use and

change them frequently.

Body Protection Laboratory Coat

A standard laboratory coat

should be worn to protect

clothing and skin from

contamination.

Chemical-Resistant Apron

Recommended when handling

larger quantities or when there

is a higher risk of splashes.

Respiratory Protection NIOSH-Approved Respirator

Use in a well-ventilated area. If

a fume hood is not available or

if aerosol generation is

unavoidable, a respirator may

be necessary.
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Proper handling and storage are crucial to maintaining the stability of Fenretinide and ensuring

a safe working environment.

Handling:

Ventilation: Always handle Fenretinide in a well-ventilated area to minimize inhalation

exposure. For procedures that may generate dust or aerosols, a certified chemical fume

hood is recommended.

Avoid Contact: Take all necessary precautions to avoid direct contact with skin and eyes. Do

not ingest or inhale the substance.

Hygiene Practices: Do not eat, drink, or smoke in areas where Fenretinide is handled.

Always wash hands thoroughly with soap and water after handling. Work clothes should be

laundered separately.

Spill Management: In case of a spill, immediately clean the area. Use dry clean-up

procedures and avoid generating dust. Collect the spilled material in a clean, dry, and

sealable labeled container for disposal.

Storage:

Container: Store Fenretinide in its original, tightly sealed container.

Conditions: Keep in a cool, dry area, protected from environmental extremes. A storage

temperature of -20°C is recommended for long-term stability.

Incompatibilities: Store away from incompatible materials and foodstuff containers.

Disposal Plan
The disposal of Fenretinide and its containers must be conducted in accordance with local,

state, and federal regulations.

Small Quantities: For very small research quantities, some safety data sheets suggest that

disposal with household waste may be permissible; however, it is crucial to consult with your

institution's environmental health and safety (EHS) department for specific guidance.
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Hazardous Waste: Due to its potential hazards, it is broadly recommended to treat

Fenretinide waste as hazardous.

Procedure:

Collect all Fenretinide waste, including contaminated lab supplies (e.g., gloves, wipes), in

a designated and clearly labeled hazardous waste container.

Contact your institution's EHS department to arrange for pickup and disposal by an

authorized hazardous waste management company.

Ensure all waste is handled and transported in accordance with Department of

Transportation (DOT) regulations.

Empty Containers: Before discarding, scratch out all identifying information on the

prescription label to protect personal health information.

Experimental Workflow for Safe Handling
The following diagram illustrates the standard workflow for safely handling Fenretinide, from

receiving the compound to its final disposal.
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Caption: Workflow for the safe handling of Fenretinide.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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